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Compound of Interest

Compound Name: Isoxathion

Cat. No.: B1672642

Introduction

Isoxathion is an organophosphate insecticide used to control a variety of insect pests in
agriculture.[1][2] Its presence in soil can pose environmental risks, and monitoring its residue
levels is crucial for environmental and food safety. The QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the
analysis of pesticide residues in various matrices, including soil.[3][4][5] This application note
details a modified QUEChERS protocol for the extraction and cleanup of isoxathion from soil
samples prior to chromatographic analysis.

Analyte Information

Isoxathion is a pale yellow liquid with low water solubility and is soluble in most organic
solvents.[1][2] These properties make it suitable for extraction from agueous soil suspensions
into an organic solvent like acetonitrile, which is commonly used in the QUEChERS method.

Table 1: Physicochemical Properties of Isoxathion
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Property Value Reference
Molecular Formula C13H16NO4PS [6]
Molecular Weight 313.31 g/mol [61[7]
Appearance Pale yellow liquid [6]

Water Solubility 1.9 mg/L (25 °C) [1112]

Log Kow 3.88 [1][2]
Stability Unstable in alkaline conditions [1112]

Experimental Protocol

This protocol is based on the widely accepted QUEChERS methodology for pesticide residue
analysis in soil and has been adapted for isoxathion.[3][8][9]

1. Sample Preparation and Extraction

e Weigh 10 g of a homogenized soil sample into a 50 mL polypropylene centrifuge tube. If the
soil is dry, add 7 mL of deionized water, vortex, and allow it to hydrate for 30 minutes.[3][8]

e Add 10 mL of acetonitrile to the centrifuge tube.
« Shake the tube vigorously for 5 minutes using a mechanical shaker.[3][8]

o Add the contents of a QUEChERS extraction salt packet containing 4 g of anhydrous
magnesium sulfate (MgS0O4) and 1 g of sodium chloride (NaCl) to the tube. These salts
induce phase separation between the aqueous and organic layers.

o Immediately shake the tube vigorously for 1 minute to prevent the formation of salt
agglomerates and ensure proper extraction.

o Centrifuge the tube at =3000 rcf for 5 minutes.[8][9]

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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o Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE microcentrifuge
tube.

e The d-SPE tube should contain 150 mg of anhydrous MgSO4 to remove excess water and
50 mg of Primary Secondary Amine (PSA) to remove organic acids and other interfering
matrix components. For soils with high organic matter content, 50 mg of C18 sorbent can
also be included to remove non-polar interferences.[3][8]

» Vortex the d-SPE tube for 1 minute.

o Centrifuge the tube at a high rcf (e.g., 25000) for 2 minutes.[8][9]

e The resulting supernatant is the final extract.

3. Analysis

o Carefully transfer the cleaned extract into an autosampler vial for analysis.

e The extract can be analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) or
Liguid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of
isoxathion.[5][9]

Quantitative Data

The following table summarizes the expected performance of the QUEChERS method for
isoxathion analysis. These values are based on typical performance data for
organophosphate pesticides in soil using the QUEChERS method, as specific data for
isoxathion was not readily available.

Table 2: Method Performance Data (Typical)
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Parameter Result
Recovery (at 50 pg/kg) 85 -110%
Repeatability (RSDr) <15%
Limit of Detection (LOD) 1-5 pg/kg
Limit of Quantification (LOQ) 5-15 ug/kg

Note: These are estimated values and may vary depending on the soil type, instrumentation,
and specific laboratory conditions. Method validation is required to determine the actual

performance characteristics.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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